Cas no 4919-37-3 (4-Hydroxy-3,5-dimethylbenzoic acid)

4-Hydroxy-3,5-dimethylbenzoic acid is a substituted benzoic acid derivative featuring hydroxyl and methyl functional groups at the 4-, 3-, and 5-positions, respectively. This compound is of interest in organic synthesis and pharmaceutical research due to its structural properties, which facilitate its use as an intermediate in the preparation of more complex molecules. The presence of both electron-donating (methyl) and electron-withdrawing (hydroxyl and carboxyl) groups enhances its reactivity in electrophilic and nucleophilic transformations. It is commonly employed in the synthesis of fine chemicals, agrochemicals, and active pharmaceutical ingredients (APIs). The compound exhibits moderate solubility in polar organic solvents, making it suitable for diverse synthetic applications. Its stability under standard conditions ensures reliable handling and storage.
4-Hydroxy-3,5-dimethylbenzoic acid structure
4919-37-3 structure
Product Name:4-Hydroxy-3,5-dimethylbenzoic acid
CAS No:4919-37-3
MF:C9H10O3
MW:166.173902988434
MDL:MFCD00016536
CID:45412
PubChem ID:138387
Update Time:2025-05-27

4-Hydroxy-3,5-dimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Hydroxy-3,5-dimethylbenzoic acid
    • Syringic acid
    • 3,5-Dimethyl-4-hydroxybenzoic acid
    • 4-Hydroxy-3,5-dimethyl-benzoesaeure
    • 4-hydroxy-3,5-dimethyl-benzoic acid
    • 4-Oxy-3.5-dimethyl-benzol-carbonsaeure-(1)
    • 4-Oxy-symm.-m-xylylsaeure
    • 2,6-Dimethyl-4-carboxyphenol
    • NSC68319
    • Benzoic acid, 4-hydroxy-3,5-dimethyl-
    • OMNHTTWQSSUZHO-UHFFFAOYSA-N
    • PubChem16247
    • KSC496E2B
    • OMNHTTWQSSUZHO-UHFFFAOYSA-
    • 3.5-dimethyl-4-hydroxybenzoic acid
    • SBB071415
    • 6672AB
    • CL8058
    • 3,5-dimethyl-4-hydroxy-benzoic acid
    • A
    • AKOS009159309
    • 4919-37-3
    • InChI=1/C9H10O3/c1-5-3-7(9(11)12)4-6(2)8(5)10/h3-4,10H,1-2H3,(H,11,12)
    • SY048466
    • CS-W017872
    • NSC-68319
    • DS-12602
    • H0938
    • NS00031867
    • SCHEMBL348297
    • EN300-258197
    • DTXSID20197704
    • 4-hydroxy-3,5-dimethylbenzoicacid
    • AMY27819
    • FT-0614671
    • 3.5-Di-methyl-4-hydroxy-benzoic acid
    • NSC 68319
    • AE-562/40231541
    • MFCD00016536
    • 2,6-Dimethyl-4-carboxyphenol; 3,5-Dimethyl-4-hydroxybenzoic Acid; 4-Hydroxy-3,5-dimethylbenzoic Acid; NSC 68319
    • DB-051610
    • DTXCID40120195
    • MDL: MFCD00016536
    • Inchi: 1S/C9H10O3/c1-5-3-7(9(11)12)4-6(2)8(5)10/h3-4,10H,1-2H3,(H,11,12)
    • InChI Key: OMNHTTWQSSUZHO-UHFFFAOYSA-N
    • SMILES: OC1C(C)=CC(C(=O)O)=CC=1C
    • BRN: 2576289

Computed Properties

  • Exact Mass: 166.06300
  • Monoisotopic Mass: 166.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 0.9
  • Topological Polar Surface Area: 57.5

Experimental Properties

  • Color/Form: powder
  • Density: 1.1708 (rough estimate)
  • Melting Point: 221.0 to 226.0 deg-C
  • Boiling Point: 331.3°C at 760 mmHg
  • Flash Point: 168.4°C
  • Refractive Index: 1.5500 (estimate)
  • Solubility: Soluble in methanol.
  • PSA: 57.53000
  • LogP: 1.70720
  • Solubility: Uncertain

4-Hydroxy-3,5-dimethylbenzoic acid Security Information

4-Hydroxy-3,5-dimethylbenzoic acid Customs Data

  • HS CODE:2918290000
  • Customs Data:

    China Customs Code:

    2918290000

    Overview:

    2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

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4-Hydroxy-3,5-dimethylbenzoic acid Related Literature

Additional information on 4-Hydroxy-3,5-dimethylbenzoic acid

Comprehensive Overview of 4-Hydroxy-3,5-dimethylbenzoic acid (CAS No. 4919-37-3): Properties, Applications, and Industry Insights

4-Hydroxy-3,5-dimethylbenzoic acid (CAS 4919-37-3), also known as 3,5-dimethyl-4-hydroxybenzoic acid, is a versatile organic compound widely utilized in pharmaceuticals, agrochemicals, and specialty chemicals. Its molecular structure features a benzoic acid core substituted with hydroxyl and methyl groups at specific positions, granting it unique chemical properties. This article delves into its synthesis, industrial relevance, and emerging trends, addressing frequently searched queries like "4-Hydroxy-3,5-dimethylbenzoic acid uses" and "CAS 4919-37-3 solubility."

The compound’s physicochemical properties include a white crystalline appearance, moderate solubility in polar solvents like ethanol, and a melting point range of 210–215°C. Researchers often investigate its stability under thermal conditions (a trending topic in material science forums) and its role as an intermediate in synthesizing antioxidants. Recent studies highlight its potential in green chemistry applications, aligning with the global shift toward sustainable production methods.

In the pharmaceutical sector, 4-Hydroxy-3,5-dimethylbenzoic acid serves as a precursor for active pharmaceutical ingredients (APIs). Its derivatives exhibit antimicrobial and anti-inflammatory properties, making it a subject of interest for drug development. SEO-optimized queries such as "4919-37-3 in medicine" reflect growing curiosity about its therapeutic potential. Additionally, its use in cosmetic preservatives (e.g., parabens alternatives) has gained traction due to stricter regulatory standards.

From an industrial perspective, this compound is pivotal in manufacturing specialty polymers and UV stabilizers. Manufacturers frequently search for "bulk suppliers of CAS 4919-37-3" or "4-Hydroxy-3,5-dimethylbenzoic acid price trends," underscoring its commercial demand. Analytical techniques like HPLC and NMR are critical for quality control, a topic often discussed in chemical forums.

Environmental and safety profiles of 4919-37-3 are rigorously evaluated. While not classified as hazardous, proper handling guidelines emphasize avoiding inhalation or prolonged skin contact. The compound’s biodegradability and eco-toxicity data are frequently updated to comply with REACH and other regulatory frameworks, addressing queries like "is 4-Hydroxy-3,5-dimethylbenzoic acid safe?"

Innovations in catalytic synthesis methods for 4-Hydroxy-3,5-dimethylbenzoic acid are reducing production costs and waste. Patent analyses reveal advancements in microwave-assisted reactions and enzymatic catalysis, topics trending in academic research. Such developments cater to industries seeking cost-effective and scalable solutions.

In summary, CAS 4919-37-3 remains a cornerstone in fine chemistry due to its multifunctionality. By addressing high-volume search terms like "buy 4-Hydroxy-3,5-dimethylbenzoic acid" and "4919-37-3 MSDS," this overview bridges technical expertise with market needs, ensuring SEO visibility while maintaining scientific rigor.

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